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Compound of Interest

Compound Name: Progesterone

Cat. No.: B1679170 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of progesterone, a hormone classified as a reproductive toxin for both men and

women and a potential carcinogen.[1] Adherence to these protocols is critical to minimize

exposure and ensure safe disposal.

Key Physical and Chemical Properties
A clear understanding of the substance's properties is the first step in safe handling.

Property Value

CAS Number 57-83-0

Molecular Formula C₂₁H₃₀O₂

Molecular Weight 314.46 g/mol

Form Solid

Occupational Exposure Limits (OSHA/NIOSH) Not established

Hazard Identification and Personal Protective Equipment
(PPE)
Progesterone is identified as a hazardous substance with the following classifications:
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Carcinogenicity: May cause cancer.[2]

Reproductive Toxicity: May damage fertility or the unborn child and may cause harm to

breast-fed children.[2]

To mitigate these risks, the following personal protective equipment is mandatory:

PPE Category Required Equipment

Hand Protection
Chemical-resistant gloves (e.g., nitrile).

Consider double gloving.[2]

Eye Protection

Safety glasses with side shields or goggles. A

face shield is recommended if there is a risk of

splashing.[2]

Skin and Body Protection

A laboratory coat or work uniform is required.

For tasks with a higher risk of exposure,

additional protective garments such as

sleevelets, aprons, or disposable suits should

be used to prevent skin contact.

Respiratory Protection

When handling the solid/crystalline form of

progesterone, a NIOSH/MSHA approved

respirator (e.g., N-95) is necessary if a chemical

fume hood is not available.

Experimental Protocols for Safe Handling
A systematic approach to handling progesterone is crucial to prevent contamination and

exposure.

Preparation and Handling of Progesterone
Engineering Controls: All work involving the weighing and handling of solid or crystalline

progesterone must be conducted in a certified chemical fume hood to prevent inhalation. If

a fume hood is not available, appropriate respiratory protection is mandatory.
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Work Surface: Always work over disposable absorbent benchtop spill pads to contain any

potential spills.

Ventilation: Ensure adequate ventilation in the laboratory, especially in confined areas.

Avoiding Contamination: Do not eat, drink, or smoke in areas where progesterone is

handled.

Administration (Example: Injection)
Syringe Safety: To minimize the risk of accidental injection, use syringes and IV sets with

Luer-Lok™ fittings for the preparation and administration of progesterone solutions.

Immediate Disposal: Dispose of the empty, uncapped needle and syringe directly into a

designated sharps container immediately after use.

Decontamination
Surfaces and Equipment: Any laboratory equipment or surfaces that have come into contact

with progesterone must be decontaminated. This can be achieved by wiping them down

with soap and water, followed by a thorough rinse.

Non-Porous Materials: For non-porous items like glassware, soak them in a bleach solution

for 24 hours to ensure complete decontamination.

Operational and Disposal Plans
Proper waste management is a critical component of laboratory safety when handling

hazardous chemicals like progesterone.

Waste Segregation and Collection
Solid Waste: All disposable materials that have come into contact with progesterone, such

as gloves, absorbent pads, and paper towels used for cleaning, should be collected in

designated yellow waste bags for hazardous chemical waste.

Liquid Waste: All residual liquid progesterone solutions must be collected for disposal as

hazardous chemical waste. Do not pour progesterone solutions down the drain.
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Sharps: All needles and syringes must be disposed of in a designated sharps container.

Disposal Procedures
Labeling: Ensure all waste containers are clearly labeled with the contents.

Licensed Disposal: Arrange for the disposal of hazardous waste through a licensed and

approved waste disposal company.

Regulatory Compliance: All disposal activities must be in accordance with local, regional,

and national environmental regulations.

Workflow for Safe Handling of Progesterone
The following diagram illustrates the logical flow of operations when working with

progesterone, from initial preparation to final disposal, to ensure a safe and compliant

process.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1679170?utm_src=pdf-body
https://www.benchchem.com/product/b1679170?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Progesterone Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of progesterone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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